Cas no 2171158-96-4 ((2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid)

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid structure
2171158-96-4 structure
Product Name:(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid
CAS No:2171158-96-4
MF:C25H28N2O5
MW:436.500226974487
CID:5852263
PubChem ID:165577510
Update Time:2025-09-23

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid
    • EN300-1559289
    • (2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
    • 2171158-96-4
    • Inchi: 1S/C25H28N2O5/c1-15(24(29)30)27(2)23(28)13-16-11-17(12-16)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t15-,16?,17?/m0/s1
    • InChI Key: YOKGZBARUXEQMC-GTPINHCMSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N(C)[C@H](C(=O)O)C)=O)C1)=O

Computed Properties

  • Exact Mass: 436.19982200g/mol
  • Monoisotopic Mass: 436.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 684
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 95.9Ų

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1559289-0.05g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1559289-0.1g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1559289-0.25g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1559289-0.5g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1559289-1.0g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
1g
$3368.0 2023-06-05
Enamine
EN300-1559289-2.5g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1559289-5.0g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
5g
$9769.0 2023-06-05
Enamine
EN300-1559289-10.0g
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
10g
$14487.0 2023-06-05
Enamine
EN300-1559289-50mg
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
50mg
$2829.0 2023-09-25
Enamine
EN300-1559289-100mg
(2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}propanoic acid
2171158-96-4
100mg
$2963.0 2023-09-25

Additional information on (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid

Comprehensive Analysis of (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid (CAS No. 2171158-96-4)

The compound (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid, identified by its CAS No. 2171158-96-4, is a sophisticated chiral molecule with significant potential in peptide synthesis and pharmaceutical research. Its structure features a cyclobutyl ring, a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and biologics.

In recent years, the demand for Fmoc-protected amino acids like (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery. The Fmoc group is particularly valued for its stability under mild conditions and ease of removal, which aligns with the growing trend toward green chemistry and sustainable synthesis. This compound’s unique cyclobutyl scaffold also attracts attention for its potential to enhance bioavailability and metabolic stability in peptide-based drugs, addressing common challenges in oral peptide therapeutics.

From a structural perspective, the N-methylacetamido linkage in CAS No. 2171158-96-4 introduces conformational rigidity, which can improve receptor binding affinity and selectivity. This property is highly relevant to current research in GPCR-targeted drugs and enzyme inhibitors, where molecular flexibility often dictates efficacy. Additionally, the compound’s chiral center at the 2S position ensures enantiopurity, a critical factor in asymmetric synthesis and FDA compliance for drug candidates.

The synthesis and application of (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}propanoic acid are frequently discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated peptide synthesizers makes it a practical choice for laboratories focusing on accelerated drug development. Furthermore, the compound’s carboxylic acid terminus allows for further functionalization, enabling its use in linker chemistry for antibody-drug conjugates (ADCs) and prodrug strategies.

As the pharmaceutical industry shifts toward personalized therapies, compounds like CAS No. 2171158-96-4 are gaining traction for their modular design and adaptability. Its integration into peptidomimetics and macrocyclic compounds exemplifies its utility in addressing unmet medical needs, such as drug-resistant infections and oncology targets. With ongoing innovations in AI-driven molecular design, this compound is poised to play a pivotal role in the next generation of bioactive molecules.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd